Cas no 2137726-11-3 (ethyl 2,2-difluoro-2-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}acetate)

• Product Name: ethyl 2,2-difluoro-2-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}acetate
• CAS No: 2137726-11-3
• MF: C₁₀H₁₅F₂N₃O₄
• MW: 279.240609407425
• CID: 6240125
• PubChem ID: 165456693
• Update Time: 2025-07-21

ethyl 2,2-difluoro-2-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-713899
• 2137726-11-3
• ethyl 2,2-difluoro-2-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}acetate

• Inchi： 1S/C10H15F2N3O4/c1-2-19-9(17)10(11,12)15-6-8(13-14-15)7-18-5-3-4-16/h6,16H,2-5,7H2,1H3
• InChI Key： ZRCCEMODZCKXQZ-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(N1C=C(COCCCO)N=N1)F

Computed Properties

• Exact Mass: 279.10306229g/mol
• Monoisotopic Mass: 279.10306229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.5Ų

Additional information on ethyl 2,2-difluoro-2-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}acetate

Research Brief on Ethyl 2,2-Difluoro-2-{4-[(3-Hydroxypropoxy)methyl]-1H-1,2,3-Triazol-1-yl}acetate (CAS: 2137726-11-3)

Recent advancements in chemical biology and medicinal chemistry have highlighted the growing importance of fluorinated compounds in drug discovery and development. Among these, ethyl 2,2-difluoro-2-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}acetate (CAS: 2137726-11-3) has emerged as a promising candidate due to its unique structural and functional properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its difluoroacetate moiety and triazole ring, has been the subject of several recent studies. Researchers have explored its role as a versatile intermediate in the synthesis of more complex molecules, particularly in click chemistry applications. The presence of the hydroxypropoxy group enhances its solubility and bioavailability, making it an attractive scaffold for further modifications. Recent synthetic protocols have optimized the yield and purity of this compound, enabling its broader use in pharmaceutical research.

In terms of biological activity, preliminary studies suggest that ethyl 2,2-difluoro-2-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}acetate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as an anti-inflammatory agent. Additionally, its fluorinated structure may contribute to improved metabolic stability, a critical factor in drug development. However, comprehensive pharmacokinetic and toxicological studies are still needed to fully assess its therapeutic potential.

Recent publications have also highlighted the compound's utility in prodrug design. By leveraging its reactive functional groups, researchers have successfully conjugated it with various bioactive molecules, enhancing their delivery and efficacy. For instance, one study demonstrated its use in the targeted release of antiviral agents, showcasing its versatility in medicinal chemistry applications.

Despite these promising developments, challenges remain. The scalability of its synthesis and the need for more robust in vivo data are key areas requiring further investigation. Collaborative efforts between academic and industrial researchers are expected to drive progress in these domains, paving the way for potential clinical applications.

In conclusion, ethyl 2,2-difluoro-2-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}acetate represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structural features and functional versatility position it as a valuable tool for future research. As the field continues to evolve, this compound is likely to play an increasingly prominent role in the development of novel therapeutics.